Cas no 2248355-34-0 (4-(2-Methyl-1-oxopropan-2-yl)benzoic acid)

• Product Name: 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid
• CAS No: 2248355-34-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5937802
• PubChem ID: 137937702
• Update Time: 2025-06-13

4-(2-Methyl-1-oxopropan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248355-34-0
• EN300-6509143
• 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid

• Inchi： 1S/C11H12O3/c1-11(2,7-12)9-5-3-8(4-6-9)10(13)14/h3-7H,1-2H3,(H,13,14)
• InChI Key： QZNYFHPLSSSHOY-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid

Comprehensive Overview of 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid (CAS No. 2248355-34-0): Properties, Applications, and Industry Insights

4-(2-Methyl-1-oxopropan-2-yl)benzoic acid (CAS No. 2248355-34-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This benzoic acid derivative contains a 2-methyl-1-oxopropan-2-yl substituent, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for designing small molecule inhibitors and biologically active compounds.

The compound's molecular structure combines aromatic and aliphatic carbonyl functionalities, making it valuable for medicinal chemistry applications. Recent studies highlight its utility in developing targeted therapies, aligning with current trends in personalized medicine. The ketone group in its structure allows for diverse chemical modifications, enabling researchers to create libraries of analogs for structure-activity relationship (SAR) studies. This adaptability makes CAS 2248355-34-0 particularly interesting for addressing modern challenges in drug development.

From a synthetic perspective, 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid serves as an important intermediate in organic synthesis. Its carboxylic acid functionality permits easy conjugation with various amines and alcohols, facilitating the creation of amides and esters. This characteristic has led to its growing adoption in peptide mimetics development and prodrug design. The compound's stability under physiological conditions makes it particularly suitable for bioconjugation applications, a hot topic in current biopharmaceutical research.

Quality control of 2248355-34-0 involves rigorous analytical techniques including HPLC purification and mass spectrometry verification. The pharmaceutical industry demands high-purity batches of this compound, typically exceeding 98% purity, for reliable research outcomes. Recent advancements in continuous flow chemistry have improved the synthesis efficiency of such fine chemicals, addressing the growing need for sustainable production methods in green chemistry initiatives.

The commercial availability of 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid through specialized chemical suppliers has expanded its accessibility to research institutions. Current market trends show increasing demand for this compound in academic research and biotech startups focusing on novel therapeutic targets. Its applications extend beyond pharmaceuticals, finding use in material science for developing functional polymers with specific thermal and mechanical properties.

Regulatory aspects of CAS 2248355-34-0 comply with standard laboratory chemical guidelines. Proper handling requires standard personal protective equipment (PPE), though it doesn't fall under hazardous material classifications. The compound's stability profile makes it suitable for international shipping, supporting global collaborative research efforts in drug discovery programs.

Future research directions for this compound include exploration in cancer therapeutics and neurodegenerative disease research, areas receiving significant funding and public interest. The structural motif present in 4-(2-Methyl-1-oxopropan-2-yl)benzoic acid shows promise for interacting with various biological targets, particularly enzymes involved in cell signaling pathways. These applications align with current healthcare priorities and the growing focus on precision medicine approaches.

For researchers considering this compound, proper storage conditions (typically at room temperature in airtight containers) ensure long-term stability. Analytical data including NMR spectra and chromatographic profiles are essential for verifying compound identity and purity. The growing body of literature referencing 2248355-34-0 indicates its expanding role in cutting-edge chemical and pharmaceutical research.